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Compound of Interest

Compound Name: Diethyl cyclopentylmalonate

Cat. No.: B101633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Diethyl cyclopentylmalonate (CAS No. 18928-91-1), a key intermediate in organic synthesis,

particularly in the pharmaceutical industry. The information is presented to support research,

development, and quality control activities.

Core Physical Properties
Diethyl cyclopentylmalonate is typically a colorless to light yellow clear liquid at room

temperature.[1][2] Its key physical and chemical properties are summarized in the table below,

compiled from various chemical data sources.
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Property Value Source(s)

CAS Number 18928-91-1 [1][2][3][4][5][6]

Molecular Formula C₁₂H₂₀O₄ [2][4][6][7]

Molecular Weight 228.28 g/mol [3][4][5][6][7]

Boiling Point 138 °C at 13 mmHg [1][2][5]

Density 1.03 g/cm³ (at 20°C) [1][2][5]

Refractive Index 1.4430 - 1.4450 (at 20°C) [1]

Appearance
Colorless to Light yellow clear

liquid
[1][2]

Purity (GC) >95.0% [2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Diethyl
cyclopentylmalonate are not readily available in the public domain. However, standard

analytical methods are employed for such characterizations. Below are generalized

methodologies for determining the key physical properties listed above.

1. Gas Chromatography (GC) for Purity Assessment: The purity of Diethyl
cyclopentylmalonate is typically determined using gas chromatography.[2] A capillary column

suitable for separating esters is used, with a flame ionization detector (FID) being a common

choice for detection. The sample is diluted in a suitable solvent (e.g., ethanol) and injected into

the chromatograph. The percentage purity is calculated by comparing the area of the main

peak to the total area of all peaks.

2. Boiling Point Determination: The boiling point at reduced pressure is a critical parameter for

this compound. It is determined by distillation under a controlled vacuum. The temperature at

which the liquid boils and its vapor pressure equals the applied pressure is recorded as the

boiling point.

3. Density Measurement: The density is typically measured using a pycnometer or a digital

density meter at a specified temperature, commonly 20°C.[1] The mass of a known volume of
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the substance is determined, and the density is calculated.

4. Refractive Index Measurement: An Abbe refractometer is commonly used to measure the

refractive index of liquid samples. A drop of the substance is placed on the prism, and the

refractive index is read directly from the instrument at a specified temperature (e.g., 20°C).[1]

Logical Relationships in Synthesis
While specific signaling pathways involving Diethyl cyclopentylmalonate are not applicable,

its role in chemical synthesis can be represented. The primary method for its synthesis is the

malonic ester synthesis, a classic example of carbon-carbon bond formation.

Synthesis of Diethyl Cyclopentylmalonate
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Caption: A simplified workflow for the synthesis of Diethyl cyclopentylmalonate via malonic

ester synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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